Cas no 912545-13-2 (2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid)
912545-13-2 structure
Product Name:2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid
CAS No:912545-13-2
MF:C25H26O4
MW:390.471547603607
CID:2104742
PubChem ID:46915639
Update Time:2024-03-01
2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4-bis-benzyloxy-5-tert-butyl-benzoic acid
- XPOROLYPCMEVKQ-UHFFFAOYSA-N
- 2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid
-
- Inchi: 1S/C25H26O4/c1-25(2,3)21-14-20(24(26)27)22(28-16-18-10-6-4-7-11-18)15-23(21)29-17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3,(H,26,27)
- InChI Key: XPOROLYPCMEVKQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=C(C(C(=O)O)=CC=1C(C)(C)C)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 390.18310931g/mol
- Monoisotopic Mass: 390.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 6.1
2,4-Bis-benzyloxy-5-tert-butyl-benzoic acid Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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